Cas no 1344222-55-4 (N-(2,2,2-Trifluoroethyl)propanamide)

• Product Name: N-(2,2,2-Trifluoroethyl)propanamide
• CAS No: 1344222-55-4
• MF: C₅H₈F₃NO
• MW: 155.11833190918
• CID: 5049399
• Update Time: 2025-05-19

N-(2,2,2-Trifluoroethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-trifluoroethyl)propanamide
• N-(2,2,2-Trifluoroethyl)propanamide

• Inchi： 1S/C5H8F3NO/c1-2-4(10)9-3-5(6,7)8/h2-3H2,1H3,(H,9,10)
• InChI Key： QOOZNVBEEKFWHK-UHFFFAOYSA-N
• SMILES： FC(CNC(CC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on N-(2,2,2-Trifluoroethyl)propanamide

Introduction to N-(2,2,2-Trifluoroethyl)propanamide (CAS No. 1344222-55-4)

N-(2,2,2-Trifluoroethyl)propanamide (CAS No. 1344222-55-4) is a fluorinated amide compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to a class of molecules that incorporate fluorine atoms, which are known to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates.

The structural motif of N-(2,2,2-Trifluoroethyl)propanamide consists of a propanamide backbone substituted with a trifluoroethyl group at the nitrogen position. This specific arrangement imparts distinct physicochemical properties that make it a valuable building block in medicinal chemistry. The presence of fluorine atoms in the trifluoroethyl group not only increases the compound's resistance to enzymatic degradation but also influences its electronic distribution, thereby affecting its interactions with biological targets.

In recent years, there has been a surge in research focused on fluorinated amides due to their promising role in developing novel therapeutic agents. These compounds have been explored in various therapeutic areas, including oncology, inflammation, and infectious diseases. The fluorine atoms in N-(2,2,2-Trifluoroethyl)propanamide contribute to its ability to modulate protein-protein interactions and enzyme inhibition, making it a compelling candidate for drug discovery.

One of the most intriguing aspects of N-(2,2,2-Trifluoroethyl)propanamide is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop derivatives with enhanced pharmacological properties. For instance, studies have shown that incorporating this moiety into kinase inhibitors can improve their selectivity and duration of action. This has been particularly relevant in the development of targeted therapies for cancer patients.

The synthesis of N-(2,2,2-Trifluoroethyl)propanamide typically involves the reaction of 2,2,2-trifluoroacetonitrile with propanamidine hydrochloride under controlled conditions. This reaction proceeds via nucleophilic addition followed by dehydration to form the amide bond. The use of fluorinated reagents ensures the incorporation of the trifluoroethyl group at the desired position. Recent advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

From a computational chemistry perspective, the electronic properties of N-(2,2,2-Trifluoroethyl)propanamide have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into how the fluorine atoms influence the molecule's conformational flexibility and electronic structure. Such information is crucial for designing molecules with optimized binding affinities and pharmacokinetic profiles.

The pharmacological activity of N-(2,2,2-Trifluoroethyl)propanamide has been evaluated in various preclinical models. Initial studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammatory pathways. The trifluoroethyl group enhances its interaction with these enzymes by increasing hydrophobicity and reducing rotatable bonds. This has led to the development of novel anti-inflammatory agents based on this scaffold.

In addition to its role as an enzyme inhibitor, N-(2,2,2-Trifluoroethyl)propanamide has shown promise as a modulator of protein-protein interactions. Fluorinated amides are known to stabilize protein conformations and alter binding affinities between proteins. This property has been exploited in developing small-molecule probes for studying protein-protein interactions in cells and organisms.

The impact of fluorine substitution on the metabolic stability of drugs has been a key focus area in pharmaceutical research. Compounds like N-(2,2,2-Trifluoroethyl)propanamide exhibit improved resistance to metabolic degradation by enzymes such as cytochrome P450 monooxygenases. This increased stability translates into longer half-lives and improved bioavailability for drug candidates derived from this scaffold.

The regulatory landscape for fluorinated compounds is evolving as more data becomes available on their safety and efficacy profiles. Regulatory agencies are increasingly recognizing the value of fluorine substitution in drug design while also ensuring that these compounds meet stringent safety standards. The development of N-(cas no1344223-55-4), a closely related compound with similar structural features but different substitution patterns, has provided valuable insights into this evolving regulatory framework.

In conclusion,
N-(cas no1344223-55-4)
plays a pivotal role in modern drug discovery due to its unique structural properties and potential applications across multiple therapeutic areas.
Its incorporation into drug candidates has led to significant advancements in medicinal chemistry
and provides new opportunities for developing innovative therapies.
As research continues
to uncover
the full
potential
of
fluorinated amides,
compounds like
N-(cas no1344223-55-4)

are poised
to make substantial contributions
to future medical breakthroughs.